2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-11-4-1-7(5-10(11)13(17)18)9-3-2-8(15)6-12(9)16/h1-6,16H,(H,17,18)
• InChI Key: UYCYEYPWMNMCMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)O)C(=O)O)Cl
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID50689425
• Molecular Weight: 266.65 g/mol
• CAS RN: 1261903-51-8

Description

2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid (2C5F2HPA) is a compound of interest in the field of scientific research due to its multiple applications in the laboratory. This compound is a monochlorinated derivative of 4-fluoro-2-hydroxybenzoic acid and is used in many different areas of research.

Mechanism of Action

2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% is a monochlorinated derivative of 4-fluoro-2-hydroxybenzoic acid. The chlorine atom in the structure of 2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% is capable of forming a covalent bond with the target molecule, thereby increasing the reactivity of the compound. This increased reactivity allows the compound to be used as a catalyst in the synthesis of other molecules.
Biochemical and Physiological Effects
2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% has anti-inflammatory and anti-oxidant properties, and that it can inhibit the production of pro-inflammatory cytokines. In addition, 2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% has been shown to have an effect on the expression of certain genes, which may be important in the study of diseases such as cancer.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% has several advantages and limitations for lab experiments. The compound is relatively inexpensive and easy to synthesize, making it ideal for use in a wide range of experiments. Furthermore, the compound has a high purity of 95%, making it suitable for use in sensitive experiments. However, the compound is not very stable and can degrade quickly in the presence of light or heat.

Future Directions

There are numerous future directions for research involving 2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%. The compound could be used to study the effects of enzyme-catalyzed reactions, as well as the effects of protein-ligand interactions. In addition, its anti-inflammatory and anti-oxidant properties could be further explored for potential therapeutic applications. Finally, the compound could be used as a model compound for the study of drug metabolism and the development of new drugs.

Synthesis Methods

2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% can be synthesized from 4-fluoro-2-hydroxybenzoic acid (4F2HBA) and chlorine gas. The synthesis process involves the reaction of 4F2HBA with chlorine gas in the presence of an anhydrous solvent such as acetonitrile. The reaction is typically carried out at room temperature and is complete within a few hours. The resulting product is a white crystalline solid with a purity of 95%.

Scientific Research Applications

2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a building block in the synthesis of more complex molecules. It is also used in the study of enzyme-catalyzed reactions, as a ligand in the study of protein-ligand interactions, and as a model compound for the study of drug metabolism.